Cas no 2172504-19-5 (1-(prop-2-yn-1-yl)piperidine-4-thiol)

• Product Name: 1-(prop-2-yn-1-yl)piperidine-4-thiol
• CAS No: 2172504-19-5
• MF: C₈H₁₃NS
• MW: 155.26052069664
• CID: 6197412
• PubChem ID: 165505912
• Update Time: 2025-11-06

1-(prop-2-yn-1-yl)piperidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)piperidine-4-thiol
• EN300-1288761
• 2172504-19-5
• SCHEMBL24267726

• Inchi： 1S/C8H13NS/c1-2-5-9-6-3-8(10)4-7-9/h1,8,10H,3-7H2
• InChI Key： ASMAKJBTTFGCII-UHFFFAOYSA-N
• SMILES： SC1CCN(CC#C)CC1

Computed Properties

• Exact Mass: 155.07687059g/mol
• Monoisotopic Mass: 155.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 4.2Ų

Additional information on 1-(prop-2-yn-1-yl)piperidine-4-thiol

1-(Prop-2-yn-1-yl)piperidine-4-thiol: A Comprehensive Overview

The compound 1-(prop-2-yn-1-yl)piperidine-4-thiol, identified by the CAS number 2172504-19-5, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, with a thiol (-SH) group attached at the 4th position and a propargyl (prop-2-yn-1-yl) group at the 1st position. The combination of these functional groups makes this compound unique and versatile in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of thiol-containing compounds in drug design, particularly in the development of antioxidants and anti-inflammatory agents. The thiol group in 1-(prop-2-yn-1-yl)piperidine-4-thiol is known to exhibit strong reducing properties, making it a potential candidate for applications in redox-sensitive drug delivery systems. Additionally, the propargyl group introduces alkyne functionality, which can participate in click chemistry reactions, enabling the construction of complex molecular architectures with high precision.

The synthesis of 1-(prop-2-yn-1-yl)piperidine-4-thiol typically involves multi-step processes, often starting from piperidine derivatives. One common approach is the nucleophilic substitution reaction where the thiol group is introduced via an appropriate thiolating agent. The propargyl group can be added through alkylation or coupling reactions, depending on the specific conditions and reagents used. Researchers have also explored catalytic methods to enhance the efficiency and selectivity of these reactions, ensuring higher yields and purities of the final product.

In terms of applications, 1-(prop-2-yn-1-ypiperidine-4-thiol) has shown promise in the field of medicinal chemistry. Its ability to form stable disulfide bonds makes it an attractive candidate for designing thiol-based drugs that can be activated under physiological conditions. Furthermore, the compound's reactivity towards alkynes has been leveraged in the synthesis of bioconjugates and materials with tailored properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-(prop-piperidine-4-thiol). Quantum mechanical calculations have revealed that the thiol group significantly influences the molecule's electron distribution, enhancing its nucleophilic character. This understanding has facilitated the design of more efficient synthetic routes and has opened new avenues for exploring its biological activity.

The biological evaluation of 1-(prop-piperidine-4-thiol) has been a focal point of recent research efforts. In vitro studies have demonstrated its potential as an antioxidant agent, capable of neutralizing reactive oxygen species (ROS) and mitigating oxidative stress. Additionally, preliminary pharmacokinetic studies suggest that this compound may exhibit favorable absorption and bioavailability profiles, making it a promising candidate for further preclinical testing.

In conclusion, 1-(prop-piperidine-4-thiol) represents a valuable addition to the arsenal of functionalized piperidine derivatives. Its unique combination of functional groups, coupled with its versatile reactivity and potential biological activity, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, its role in drug discovery and materials science is expected to grow significantly.